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Compound of Interest

Compound Name: Butylamine hydrochloride

Cat. No.: B1239780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of high-purity Butylamine
hydrochloride (BACl), a versatile chemical intermediate with significant applications in

materials science and organic synthesis. This document details commercial suppliers,

quantitative specifications, and a representative experimental protocol for its application in the

fabrication of perovskite solar cells, a cutting-edge area of research.

High-Purity Butylamine Hydrochloride: Commercial
Availability
A variety of chemical suppliers offer high-purity Butylamine hydrochloride, typically with a

purity of 98.0% or greater. For researchers and drug development professionals, sourcing from

reputable suppliers who provide detailed specifications and certificates of analysis is crucial for

experimental reproducibility and quality control.

Table 1: Commercial Suppliers and Specifications of
Butylamine Hydrochloride
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Supplier

Product
Number
(Example
)

Purity
Specificat
ion

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Physical
Form

TCI

America
B0710

>98.0%

(Argentom

etric

Titration)

3858-78-4
C₄H₁₁N·HC

l
109.60

White to

Almost

white

powder to

crystal

Fisher

Scientific

B071025G

(TCI)
≥98.0% 3858-78-4 C₄H₁₂ClN 109.60

Crystalline

Powder

Sigma-

Aldrich
171409

≥98.0%

(AT)
3858-78-4

C₄H₁₁N·HC

l
109.60 Powder

Santa Cruz

Biotechnol

ogy

sc-239103 N/A 3858-78-4
C₄H₁₁N·HC

l
109.60 N/A

Biosynth FB176376 N/A 3858-78-4
C₄H₁₁N·HC

l
109.60 N/A

Note: Product numbers and availability are subject to change. Please refer to the suppliers'

websites for the most current information.

Applications in Advanced Materials: Perovskite
Solar Cells
Butylamine hydrochloride is increasingly utilized as a crucial additive in the fabrication of

perovskite solar cells (PSCs). Its incorporation into the perovskite precursor solution can aid in

controlling crystal growth, passivating defects, and enhancing the overall stability and efficiency

of the solar cell device. The butylammonium cation can act as a surface passivating agent,

reducing non-radiative recombination losses at the perovskite grain boundaries.
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Experimental Protocol: Fabrication of Perovskite
Solar Cells with a Butylamine Hydrochloride
Additive
The following is a representative protocol for the fabrication of a planar n-i-p perovskite solar

cell, adapted from established methodologies for similar amine hydrochloride additives. This

protocol is intended for research purposes and should be performed in a controlled laboratory

environment (e.g., a glovebox).

Materials and Reagents
Indium tin oxide (ITO) coated glass substrates

SnO₂ nanoparticle dispersion (e.g., 15 wt.%)

Formamidinium iodide (FAI)

Lead iodide (PbI₂)

Butylamine hydrochloride (BACl)

N,N-Dimethylformamide (DMF), anhydrous

Dimethyl sulfoxide (DMSO), anhydrous

Chlorobenzene (CB), anhydrous

Spiro-OMeTAD (hole transport material)

Silver (Ag) evaporation source

Substrate Preparation and Electron Transport Layer
(ETL) Deposition

Clean ITO substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol.
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Dry the substrates with a nitrogen gun and treat with UV-ozone for 30 minutes.

Deposit the SnO₂ electron transport layer by spin-coating the nanoparticle dispersion onto

the ITO substrate at 4000 rpm for 30 seconds.

Anneal the substrates at 150°C for 30 minutes in ambient air.

Allow the substrates to cool and transfer them into a nitrogen-filled glovebox.

Perovskite Precursor Solution Preparation
Prepare the primary perovskite precursor solution by dissolving FAI and PbI₂ in a 4:1 (v/v)

mixture of DMF and DMSO.

To this solution, add Butylamine hydrochloride at a desired molar percentage (e.g., 5-15

mol% relative to FAI) to create the final precursor solution.

Stir the solution at room temperature for at least one hour before use.

Perovskite Film Deposition
Dispense the Butylamine hydrochloride-containing perovskite precursor solution onto the

SnO₂-coated substrate.

Spin-coat the solution at 4500 rpm for 25 seconds.

During the spin-coating process, at approximately the 17-second mark, dispense 150 µL of

chlorobenzene (antisolvent) onto the rotating substrate.

Immediately transfer the substrate to a hotplate and anneal at 150°C for 45 minutes.

Hole Transport Layer (HTL) and Electrode Deposition
Prepare a solution of Spiro-OMeTAD in chlorobenzene with appropriate additives (e.g., Li-

TFSI and t-BP).

Spin-coat the HTL solution onto the cooled perovskite film.

Finally, deposit a silver (Ag) back electrode via thermal evaporation under high vacuum.
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Visualizing the Experimental Workflow
The following diagrams illustrate the key stages in the fabrication of perovskite solar cells using

Butylamine hydrochloride as an additive.
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Caption: Experimental workflow for perovskite solar cell fabrication.
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Caption: Detailed workflow for perovskite precursor and film preparation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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